8-fluoro-4-(3-isopropylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide

• IUPAC Name: 8-fluoro-1,1-dioxo-4-(3-propan-2-ylphenyl)-1λ6,4-benzothiazine-2-carbonitrile
• InChI: InChI=1S/C18H15FN2O2S/c1-12(2)13-5-3-6-14(9-13)21-11-15(10-20)24(22,23)18-16(19)7-4-8-17(18)21/h3-9,11-12H,1-2H3
• InChI Key: VAEGWIXVYQXRRN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC=C1)N2C=C(S(=O)(=O)C3=C2C=CC=C3F)C#N
• Molecular Formula: C18H15FN2O2S
• Molecular Weight: 342.4 g/mol

Description

8-fluoro-4-(3-isopropylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug development.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Fluorinated Pyrazoles Synthesis : A study described the synthesis of fluorinated pyrazoles, highlighting the potential of fluorinated compounds in medicinal chemistry. The process involves benzoylfluoroacetonitrile treatment, leading to new 3-amino-4-fluoropyrazole compounds. This synthesis showcases the broader applicability of fluorinated compounds in drug design and discovery (Surmont, Verniest, & de Kimpe, 2010).

• Fluorinated Heterocyclic Compounds : Research on the synthesis of fluorine-bearing pyrazolones, pyrimidines, coumarines, and benzothiopyranones indicates the versatile applications of fluorinated compounds in developing pharmaceuticals. The study demonstrates the utility of 2-fluoroacrylic building blocks for this purpose (Shi, Wang, & Schlosser, 1996).

• Benzothiazine Synthesis : A novel synthetic route to phenyl-substituted pyridines, including benzopyrano[4,3-b]pyridines and benzothiopyrano[4,3-b]pyridines, was developed, underscoring the importance of benzothiazine derivatives in organic chemistry and potential pharmacological applications (Tyndall, Nakib, & Meegan, 1988).

Material Science and Sensor Development

• Fluoride Ion Sensing : A chemosensor based on a (2,4-dinitrophenyl)hydrazine derivative was designed for selective optical sensing of fluoride ions. This highlights the utility of fluorinated compounds in developing sensitive and selective sensors for environmental and biological applications (Pegu, Mandal, Guha, & Pratihar, 2015).

Environmental Science

• Polyfluorinated Contaminants Metabolism : A study on the metabolic pathways of fluorotelomer alcohols in isolated rat hepatocytes provided insights into the environmental persistence and transformation of polyfluorinated contaminants. Understanding these pathways is crucial for assessing the environmental impact of fluorinated compounds (Martin, Mabury, & O'Brien, 2005).